Cas no 1805604-66-3 (Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate
• CAS No: 1805604-66-3
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4886074
• Update Time: 2025-05-21

Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)7-5(2-10)14-3-4(11)6(7)8(12)13/h3,8H,2H2,1H3
• InChI Key： WFNZDVQDXRTVMN-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=C(C(F)F)C(=CN=1)F

Computed Properties

• Exact Mass: 253.0117406 g/mol
• Monoisotopic Mass: 253.0117406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2
• Molecular Weight: 253.60

Additional information on Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate (CAS No. 1805604-66-3)

The compound Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate (CAS No. 1805604-66-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloromethyl, difluoromethyl, and fluoropyridine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel small-molecule drugs and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and sustainable agriculture, where such compounds play a pivotal role. The incorporation of fluorine atoms into molecular frameworks is a hot topic in medicinal chemistry, as evidenced by numerous publications and patents.

The synthesis of CAS No. 1805604-66-3 involves multi-step organic reactions, often requiring expertise in heterocyclic chemistry and fluorination techniques. Its carboxylate ester group provides a versatile handle for further derivatization, making it a preferred choice for structure-activity relationship (SAR) studies. Laboratories specializing in high-throughput screening frequently utilize this compound to explore new drug candidates targeting kinases, GPCRs, and other therapeutic targets.

From an environmental perspective, the development of difluoromethyl-containing compounds like this one reflects the industry's shift toward greener chemistry. Researchers are investigating ways to optimize its synthesis to minimize waste and energy consumption, addressing concerns raised by ESG (Environmental, Social, and Governance) criteria. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards required for pharmaceutical intermediates. The compound's stability under various conditions is also a subject of ongoing research, particularly for formulation scientists working on drug delivery systems.

In the context of intellectual property, several patents reference CAS 1805604-66-3 as a key intermediate, highlighting its commercial importance. Companies active in contract research organizations (CROs) and custom synthesis services often list this compound in their catalogs, catering to the needs of biotech startups and pharmaceutical giants alike. Its market trajectory reflects broader trends in the fine chemicals industry, where demand for tailor-made intermediates continues to grow.

For researchers exploring structure-based drug design, the molecular architecture of Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate offers valuable insights. Its hydrogen bond acceptor/donor properties and lipophilicity parameters make it particularly interesting for bioisostere replacement strategies. Computational chemists frequently include such compounds in molecular docking studies to predict binding affinities with target proteins.

The compound's relevance extends to academic research, where it serves as a teaching tool for advanced courses in organic synthesis and medicinal chemistry. Universities with strong programs in chemical biology often incorporate derivatives of this molecule into their curriculum, demonstrating contemporary lead optimization techniques. This educational dimension ensures a pipeline of skilled chemists familiar with such high-value intermediates.

Looking ahead, the applications of Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxylate are likely to expand as new therapeutic modalities emerge. Areas like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors may benefit from its versatile chemistry. The compound exemplifies how rational molecular design continues to drive innovation across the life sciences sector, making it a noteworthy subject for ongoing scientific inquiry.